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Introduction

Hypnorm® is a neuroleptanalgesic agent commonly used in veterinary medicine and scientific
research to induce sedation and anesthesia in various animal models, including rats. It is a
combination of fentanyl citrate, a potent synthetic opioid analgesic, and fluanisone, a
butyrophenone neuroleptic.[1][2] This combination provides profound analgesia and sedation,
making it suitable for surgical procedures such as stereotaxic surgery.[3][4] For procedures
requiring significant muscle relaxation, Hypnorm® is often used in conjunction with a
benzodiazepine like diazepam or midazolam.[5][6]

These application notes provide a detailed protocol for the use of Hypnorm® in stereotaxic
surgery in rats, covering pre-operative, operative, and post-operative procedures.

Data Presentation

Table 1: Anesthetic Dosages and Administration for Rats
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Dru
Anesthetic < . Route of Recommended
L. Concentration Dosage . .
Combination Administration Use
S
) Minor
Fentanyl citrate: Intramuscular
procedures not
0.315 (IM) or .
Hypnorm® alone ) 0.4 mL/kg ) requiring
mg/mLFluanison Intraperitoneal )
extensive muscle
e: 10 mg/mL (1P) )
relaxation.[5]
Fentanyl citrate:
0.315 Hypnorm®: 0.3 Surgical
Hypnorm® + mg/mLFluanison mL/kg anesthesia with
] i IM and IP
Diazepam e: 10 (IM)Diazepam: muscle
mg/mLDiazepam 2.5 mg/kg (IP) relaxation.[5]
: 5 mg/mL
Surgical
Hypnorm® + See preparation 10.0 mL/kg of the P anesthesia with
Midazolam notes below. mixture muscle

relaxation.[6]

Note on Hypnorm® + Midazolam Mixture Preparation: Clinical experience has shown that

midazolam is miscible with Hypnorm® at appropriate dilutions.[5] A common method involves

diluting both Hypnorm® and a 5 mg/mL midazolam solution 1:1 with sterile water for injection

before mixing them in equal parts.[6] The resulting mixture contains approximately 1.25 mg/mL

midazolam, 2.5 mg/mL fluanisone, and 0.079 mg/mL fentanyl citrate.[5][6]

Table 2: Key Physiological Parameters and Monitoring
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Normal Range Monitoring Potential Issues &
Parameter . ) .
(Anesthetized Rat) Frequency Considerations

Fentanyl can cause
respiratory
) ) ) depression. A drop of
Respiratory Rate 50-80 breaths/min Continuous
50% can be normal,
but close monitoring is

essential.[3][6]

Bradycardia (slowing
Heart Rate 250-450 beats/min Continuous of the heart rate) can

occur.[3]

Anesthesia often
) induces hypothermia.
Body Temperature 37.5-38.5°C Continuous ]
Use of a heating pad

is crucial.[2][7]

Blood Oxygen ) To ensure adequate
) >90% Continuous )
Saturation oxygenation.[7]

. Presence of reflexes
Reflexes (Pedal, Intermittent (to check o ] o
Absent _ indicates insufficient
Corneal) depth of anesthesia) )
anesthetic depth.[8]

Experimental Protocols
Pre-Operative Preparation

» Animal Acclimation: Animals should be allowed to acclimate to the facility for at least 3 days
prior to surgery.[9]

o Health Check: Examine each rat for any signs of illness that would make it unsuitable for
surgery.[10]

o Fasting: Pre-anesthetic fasting is generally not necessary for rodents. If required for specific
experimental reasons, it should be limited to a maximum of 2-3 hours, as prolonged fasting
can be detrimental due to their high metabolic rate. Water should never be restricted.[9]
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Weighing: Accurately weigh the animal to calculate the correct anesthetic dosage.[10]

Pre-emptive Analgesia: Administer a pre-emptive analgesic, such as carprofen (4.0-5.0
mg/kg, subcutaneously), to minimize post-operative pain.[7][10]

Environment: Prepare a clean and sterile surgical area. The stereotaxic apparatus should be
disinfected.[7] Ensure a heating pad is ready to maintain the rat's body temperature during
surgery.[7]

Anesthesia and Surgical Procedure

Anesthetic Administration: Administer the chosen anesthetic combination as detailed in Table
1.

Induction Period: Place the rat in a quiet, warm cage until anesthesia is induced. The
duration of sedation and immobilization with Hypnorm® alone is approximately 30-60
minutes.[5]

Eye Protection: Apply a sterile, non-medicated ophthalmic ointment to the eyes to prevent
corneal drying during the procedure.[9]

Hair Removal: Once the rat is fully anesthetized (confirmed by loss of pedal withdrawal
reflex), shave the hair from the surgical site on the head.[3]

Positioning: Secure the rat in the stereotaxic apparatus. Ensure ear bars are placed correctly
to avoid injury.[8]

Surgical Site Preparation: Clean the shaved area with an antiseptic solution (e.g.,
chlorhexidine or povidone-iodine) followed by alcohol, repeating this process three times.[10]

Local Anesthesia: Infiltrate the scalp with a local anesthetic such as lidocaine to provide
additional pain relief and reduce bleeding.[7]

Monitoring: Throughout the surgery, continuously monitor the rat's vital signs as outlined in
Table 2.[7] Pay close attention to respiratory rate and body temperature.[2][3]

Stereotaxic Surgery: Perform the intended stereotaxic procedure.
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Suturing: After the procedure, suture the incision.

Post-Operative Care

Recovery Environment: Place the rat in a clean, warm recovery cage. To prevent
hypothermia, the cage can be placed on a heating pad or in an incubator set to a suitable
temperature (e.g., 28°C).[7]

Monitoring during Recovery: Continuously observe the animal until it is fully ambulatory.[10]
Hydration: A subcutaneous injection of sterile saline can aid in rehydration.[7]

Pain Management: Continue to monitor for signs of pain using a grimace scale or by
observing behavior.[8] Administer post-operative analgesics as required. Buprenorphine and
carprofen are commonly used options.[10]

Daily Checks: For the first few days after surgery, monitor the rat's weight, food and water
intake, and general condition daily.[7]

Wound Care: Inspect the surgical wound for signs of infection.[7]

Potential Adverse Effects and Mitigation

Respiratory Depression: This is a known side effect of fentanyl.[3] Ensure the animal's
breathing is not severely compromised. In case of severe depression, a narcotic antagonist
like naloxone may be required.[5]

Hypotension and Bradycardia: These cardiovascular effects can also occur.[3] Careful
monitoring is essential.

Hypothermia: The high surface area-to-body mass ratio of rats makes them prone to heat
loss under anesthesia.[2] Maintaining body temperature with a heating pad is critical.[7]

Random Movements: Even under surgical anesthesia, animals may exhibit random
movements not related to painful stimuli.[11][12][13] While this may not interfere with all
procedures, it could be problematic for those requiring high precision.[11][12]

Visualizations
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Caption: Workflow for stereotaxic surgery in rats using Hypnorm anesthesia.
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Caption: Mechanism of action for Hypnorm's components, fentanyl and fluanisone.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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